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For Researchers, Scientists, and Drug Development Professionals

Introduction
Eicosane, a straight-chain saturated hydrocarbon with the chemical formula C₂₀H₄₂, is a

significant member of the alkane series.[1][2][3][4] As a primary constituent of paraffin wax, it is

a colorless, waxy solid at room temperature.[1][2][4] Its well-defined physical and chemical

properties, coupled with its straightforward molecular structure, make it a valuable compound

for a range of scientific and industrial applications, including thermal energy storage and as a

standard in analytical chemistry.[1][5][6] This guide provides a comprehensive overview of the

core chemical properties and reactivity of eicosane, supported by quantitative data,

experimental methodologies, and visual diagrams to facilitate a deeper understanding for

researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
The fundamental physicochemical properties of eicosane are summarized in the table below,

providing a clear reference for its behavior under various conditions.
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Property Value Source(s)

Molecular Formula C₂₀H₄₂ [1][2][7][8]

Molecular Weight 282.55 g/mol [2][5][7][8][9]

Appearance
Colorless, waxy crystals or

white crystalline solid
[1][2][4][10]

Odor Odorless [2][9][10]

Melting Point
36-38 °C (97-100 °F; 309-311

K)
[1][2][4]

Boiling Point 343.1 °C (649.5 °F; 616.2 K) [1][2][4]

Density 0.7886 g/cm³ at 20 °C [1][7][11]

Flash Point >110 °C (>230 °F) [7][9]

Water Solubility Insoluble (<1 mg/mL at 25°C) [7][9][12]

Solubility in Organic Solvents

Soluble in nonpolar solvents

like hexane, benzene, and

toluene.[9][12][13] Slightly

soluble in acetone and

chloroform.[9]

[9][12][13][14]

Vapor Density 9.75 (relative to air) [7][9][10]

Vapor Pressure <0.001 hPa at 25 °C [9][11]

Heat of Combustion 1.332 x 10⁴ kJ/mol [15]

Reactivity Profile
As a saturated alkane, eicosane is characterized by its relatively low reactivity under standard

conditions.[5][7] Its C-C and C-H bonds are strong and nonpolar, making it resistant to attack

by most common reagents.[1] However, under specific conditions, eicosane will undergo

characteristic reactions of alkanes.

Combustion
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In the presence of excess oxygen and an ignition source, eicosane undergoes complete

combustion to produce carbon dioxide and water, releasing a significant amount of energy.[7]

[16] This exothermic reaction is characteristic of all hydrocarbons and is the basis for their use

as fuels.

The balanced chemical equation for the complete combustion of eicosane is:

2 C₂₀H₄₂ (s) + 61 O₂ (g) → 40 CO₂ (g) + 42 H₂O (g)[16]

2 C₂₀H₄₂ (s)

Reactants

61 O₂ (g)

Products Ignition 

40 CO₂ (g)

42 H₂O (g)

Click to download full resolution via product page

Caption: Complete combustion of eicosane.

Halogenation
Eicosane can react with halogens, such as chlorine (Cl₂) and bromine (Br₂), in the presence of

ultraviolet (UV) light or high temperatures.[1][6][17][18] This is a free-radical substitution

reaction where one or more hydrogen atoms are replaced by halogen atoms.[17][18][19] The

reaction proceeds via a chain mechanism involving initiation, propagation, and termination

steps.[17][19] The reaction with fluorine is typically explosive, while iodine is generally

unreactive.[18][20]

A general representation of the monosubstitution of eicosane with a halogen (X₂) is:

C₂₀H₄₂ + X₂ --(UV light or heat)--> C₂₀H₄₁X + HX

Multiple substitutions can also occur, leading to a mixture of halogenated products.[17][18]

Experimental Protocols
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Determination of Melting Point
The melting point of eicosane can be accurately determined using a capillary melting point

apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry eicosane is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the entire solid has turned into

a clear liquid is recorded as the end of the melting range. For pure substances like

eicosane, this range should be narrow.

Sample Preparation:
Pack capillary tube

Apparatus Setup:
Place tube in apparatus

Controlled Heating

Observation:
Record melting range
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Caption: Experimental workflow for melting point determination.

Determination of Solubility
The solubility of eicosane in various solvents can be determined by the equilibrium saturation

method.

Methodology:

Supersaturation: An excess amount of eicosane is added to a known volume of the solvent

in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached (e.g., 24-48 hours).

Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.

Quantification: A known volume of the saturated solution is taken, and the solvent is

evaporated. The mass of the remaining eicosane is measured.

Calculation: The solubility is then calculated and expressed in terms of mass of solute per

volume or mass of solvent (e.g., g/100 mL or g/100 g).

Conclusion
Eicosane, as a long-chain alkane, exhibits predictable and well-characterized chemical

properties and reactivity. Its inertness under normal conditions makes it a stable compound for

various applications, while its participation in combustion and halogenation reactions under

specific energetic inputs is characteristic of its chemical class. The data and protocols

presented in this guide offer a foundational understanding for professionals engaged in

research and development where the physicochemical behavior of long-chain hydrocarbons is

of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
and Reactivity of Eicosane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133393#eicosane-chemical-properties-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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